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Compound of Interest

Compound Name: DL-Serine-2,3,3-d3

Cat. No.: B566066

For researchers and scientists in the dynamic field of drug development, the meticulous
management of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of DL-Serine-2,3,3-d3, a deuterated stable isotope
of the amino acid DL-Serine. Adherence to these procedures is critical for ensuring a safe
laboratory environment and maintaining regulatory compliance.

Core Safety and Handling Protocols

DL-Serine-2,3,3-d3, like its non-deuterated counterpart, is not classified as a hazardous
substance under normal handling conditions. However, standard laboratory hygiene and safety
practices should always be observed. This includes wearing appropriate personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat. In the event of a spill, the
material should be swept up, avoiding dust formation, and placed in a suitable container for
disposal[1][2].

Step-by-Step Disposal Procedure

The disposal of DL-Serine-2,3,3-d3 should be conducted in a manner that is both safe and
environmentally responsible. The following step-by-step protocol outlines the recommended
procedure:

o Containerization: Unused or waste DL-Serine-2,3,3-d3 should be kept in its original
container whenever possible. If the original container is not available, a clean, dry, and
clearly labeled container should be used. Ensure the container is tightly sealed to prevent
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any leakage or contamination. It is crucial not to mix DL-Serine-2,3,3-d3 waste with other
chemical waste streams|[2].

o Labeling: The waste container must be clearly and accurately labeled with the full chemical
name, "DL-Serine-2,3,3-d3," and the CAS number, "70094-78-9."

» Consultation with EHS: Before proceeding with disposal, it is imperative to consult with your
institution's Environmental Health and Safety (EHS) office. They will provide specific
guidance based on local and national regulations for non-hazardous chemical waste.

o Professional Disposal: The recommended method for the final disposal of DL-Serine-2,3,3-
d3 is to engage a licensed professional waste disposal service[1]. Your EHS office can
typically facilitate this process.

o Empty Containers: Empty containers that previously held DL-Serine-2,3,3-d3 should be
handled in the same manner as the product itself and disposed of according to institutional
guidelines for empty chemical containers.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and safety information for
DL-Serine-2,3,3-d3.

Property Value Source
CAS Number 70094-78-9

Molecular Formula CsH4D3NOs3

Molecular Weight 108.11 g/mol

o Not a hazardous substance or
Hazard Classification ]
mixture

Storage Temperature Room temperature

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of DL-Serine-
2,3,3-d3, from initial handling to final disposition.

Unused or Waste
DL-Serine-2,3,3-d3

Is the original container available?

Place in original, sealed container Place in a clean, dry, and sealed container

Clearly label container with:
'‘DL-Serine-2,3,3-d3'
CAS: 70094-78-9

Consult Institutional EHS Office
for specific guidelines

Arrange for disposal via a
licensed professional waste disposal service

Final Disposition

Click to download full resolution via product page

Disposal workflow for DL-Serine-2,3,3-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b566066?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1583_3.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_dl_Alanyl_dl_serine_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b566066#dl-serine-2-3-3-d3-proper-disposal-procedures
https://www.benchchem.com/product/b566066#dl-serine-2-3-3-d3-proper-disposal-procedures
https://www.benchchem.com/product/b566066#dl-serine-2-3-3-d3-proper-disposal-procedures
https://www.benchchem.com/product/b566066#dl-serine-2-3-3-d3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b566066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

